Cas no 61485-11-8 (1-Pentanone, 1-(2-aminophenyl)-)
61485-11-8 structure
Product Name:1-Pentanone, 1-(2-aminophenyl)-
CAS No:61485-11-8
MF:C11H15NO
MW:177.242902994156
CID:477695
PubChem ID:12297608
Update Time:2025-04-19
1-Pentanone, 1-(2-aminophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1-Pentanone, 1-(2-aminophenyl)-
- 1-(2-aminophenyl)pentan-1-one
- QXADQQOKBGTSRV-UHFFFAOYSA-N
- AKOS014158223
- 61485-11-8
- DTXSID50485828
- SCHEMBL1207100
-
- Inchi: 1S/C11H15NO/c1-2-3-8-11(13)9-6-4-5-7-10(9)12/h4-7H,2-3,8,12H2,1H3
- InChI Key: QXADQQOKBGTSRV-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC=CC=1N)CCCC
Computed Properties
- Exact Mass: 177.11545
- Monoisotopic Mass: 177.115364102g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 168
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 43.1Ų
Experimental Properties
- PSA: 43.09
1-Pentanone, 1-(2-aminophenyl)- Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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